Cas no 143157-25-9 (2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate)

• Product Name: 2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate
• CAS No: 143157-25-9
• Molecular Formula: C₁₉H₁₆F₂O₆
• Molecular Weight: 378.32
• CID: 64753
• PubChem ID: 15673520

2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate Properties

Names and Identifiers

• 2-Deoxy-2,2-difluoro-D-ribose-3,5-dibenzoate
• 2-Deoxy-2,2-difluoro-3,5-bisbenzolyloxy-D-riboflouranose
• [(2R,3R,5R)-3-Benzoyloxy-4,4-difluoro-5-hydroxyoxolan-2-yl]methyl benzoate
• ((2R,3R,5R)-3-(Benzoyloxy)-4,4-difluoro-5-hydroxytetrahydrofuran-2-yl)methyl benzoate
• 143157-25-9

• InChIKey： AUNWILXMYFSNSK-HZPDHXFCSA-N
• Inchi： 1S/C19H16F2O6/c20-19(21,12-22)16(27-18(25)14-9-5-2-6-10-14)15(23)11-26-17(24)13-7-3-1-4-8-13/h1-10,12,15-16,23H,11H2/t15-,16-/m1/s1
• SMILES： C1=CC=C(C(OC[C@H]([C@H](C(C=O)(F)F)OC(C2=CC=CC=C2)=O)O)=O)C=C1

Computed Properties

• Exact Mass: 378.09149455g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 378.09149455g/mol
• Heavy Atom Count: 27
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Boiling Point: 495.925 °C at 760 mmHg
• Flash Point: 495.925 °C at 760 mmHg
• Density: 1.412